Cas no 68957-38-0 (2-chloro-N-[3-(diethylamino)phenyl]propanamide)
68957-38-0 structure
Product Name:2-chloro-N-[3-(diethylamino)phenyl]propanamide
CAS No:68957-38-0
MF:C13H19ClN2O
MW:254.755762338638
CID:1731297
PubChem ID:111471
Update Time:2025-04-21
2-chloro-N-[3-(diethylamino)phenyl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-[3-(diethylamino)phenyl]propanamide
- propanamide, 2-chloro-N-[3-(diethylamino)phenyl]-
- HHGPAQQRGYWABM-UHFFFAOYSA-N
- SCHEMBL11417469
- 3-(2'-Chloropropionylamino)-N,N-diethylaminobenzene
- 2-CHLORO-3'-(DIETHYLAMINO)PROPIONANILIDE
- Propanamide, 2-chloro-N-(3-(diethylamino)phenyl)-
- DTXSID30887604
- AKOS024335737
- 68957-38-0
-
- Inchi: 1S/C13H19ClN2O/c1-4-16(5-2)12-8-6-7-11(9-12)15-13(17)10(3)14/h6-10H,4-5H2,1-3H3,(H,15,17)
- InChI Key: HHGPAQQRGYWABM-UHFFFAOYSA-N
- SMILES: ClC(C)C(NC1=CC=CC(=C1)N(CC)CC)=O
Computed Properties
- Exact Mass: 254.11877
- Monoisotopic Mass: 254.118591
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3
- XLogP3: 3
Experimental Properties
- Density: 1.148
- Boiling Point: 419.7°C at 760 mmHg
- Flash Point: 207.6°C
- Refractive Index: 1.577
- PSA: 32.34
2-chloro-N-[3-(diethylamino)phenyl]propanamide Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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